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Cat. No.: B1665031

Audience: Researchers, scientists, and drug development professionals.

Introduction

Reproxalap (also known as ADX-102) is a first-in-class small-molecule modulator of reactive
aldehyde species (RASP).[1] RASP are highly reactive molecules that accumulate in tissues
during inflammatory processes, leading to oxidative stress and cellular damage.[2] By
sequestering RASP, reproxalap mitigates inflammatory responses.[2][3] This novel mechanism
of action has positioned reproxalap as a candidate for treating various inflammatory
conditions, particularly ocular diseases such as dry eye disease and allergic conjunctivitis.[2][4]
[5] These notes provide essential information on the solubility of reproxalap and detailed
protocols for its use in a laboratory setting.

Solubility of Reproxalap

The solubility of reproxalap is a critical factor for the design of in vitro and in vivo experiments.
Reproxalap exhibits high solubility in dimethyl sulfoxide (DMSO) and low solubility in aqueous
solutions like phosphate-buffered saline (PBS).

Table 1: Solubility Data for Reproxalap
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Solvent

Concentration

Molar
Concentration

Notes

mg/mL
(mg/mL) (mM)

Ultrasonic treatment
may be required to

DMSO 100 mg/mL][3][4][6] 422.48 mM[3][4][6] ]
fully dissolve the
compound.[3][4][6]
As a proxy for PBS

Water 0.237 mg/mL[5] ~1.0 mM

solubility.

In Vivo Formulation 1

> 2.5 mg/mL[6]

> 10.56 mM[6]

10% DMSO, 40%
PEG300, 5% Tween-
80, 45% saline.[6]

In Vivo Formulation 2

2.5 mg/mL[6]

10.56 mM[6]

10% DMSO, 90%
(20% SBE-B-CD in
saline).[6]

Molecular Weight of Reproxalap: 236.70 g/mol [6]

Signaling Pathway of Reproxalap

Reproxalap's primary mechanism of action is the inhibition of Reactive Aldehyde Species
(RASP).[2][5] Elevated RASP levels contribute to oxidative stress and inflammation. By
neutralizing these aldehydes, reproxalap is believed to block downstream inflammatory

signaling, including NF-kB translocation and inflammasome activation, which in turn reduces

the release of pro-inflammatory cytokines.[7] Additionally, reproxalap has been shown to
reduce Protein Kinase C alpha (PKCa) activity and block the activation of caspases 3 and 7,
further contributing to its anti-inflammatory and cytoprotective effects.[4][6]

© 2025 BenchChem. All rights reserved.

2/8

Tech Support


https://www.glpbio.com/reproxalap.html
https://www.medchemexpress.com/reproxalap.html
https://file.medchemexpress.com/batch_PDF/HY-107150/Reproxalap-DataSheet-MedChemExpress.pdf
https://www.glpbio.com/reproxalap.html
https://www.medchemexpress.com/reproxalap.html
https://file.medchemexpress.com/batch_PDF/HY-107150/Reproxalap-DataSheet-MedChemExpress.pdf
https://www.glpbio.com/reproxalap.html
https://www.medchemexpress.com/reproxalap.html
https://file.medchemexpress.com/batch_PDF/HY-107150/Reproxalap-DataSheet-MedChemExpress.pdf
https://go.drugbank.com/drugs/DB16688
https://file.medchemexpress.com/batch_PDF/HY-107150/Reproxalap-DataSheet-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-107150/Reproxalap-DataSheet-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-107150/Reproxalap-DataSheet-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-107150/Reproxalap-DataSheet-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-107150/Reproxalap-DataSheet-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-107150/Reproxalap-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/product/b1665031?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-107150/Reproxalap-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/product/b1665031?utm_src=pdf-body
https://www.benchchem.com/product/b1665031?utm_src=pdf-body
https://synapse.patsnap.com/article/what-is-reproxalap-used-for
https://go.drugbank.com/drugs/DB16688
https://www.benchchem.com/product/b1665031?utm_src=pdf-body
https://scispace.com/pdf/reproxalap-for-the-treatment-of-dry-eye-disease-2smz9riz.pdf
https://www.benchchem.com/product/b1665031?utm_src=pdf-body
https://www.medchemexpress.com/reproxalap.html
https://file.medchemexpress.com/batch_PDF/HY-107150/Reproxalap-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665031?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Downstream Cellular Effects

Upstream Triggers )
NF-kB Translocation [FRIHi T EL SRy

- Cytokine Release
Inflammatory Stimuli =
(e.g., Allergens, Irritants)
Induces

Inflammasome Activation

Reproxalap Intervention

PEE I TR ;
TIITOTES7 % RASP Accumulation

Oxidative Stress &
————— Sequesters —-| (Reactive Aldehyde Species) 1 g Cellular Damage
Reproxalap

Redices ' 4 PKCa Activity

Blocks

Caspase 3/7 Activation

Click to download full resolution via product page

Caption: Mechanism of action of Reproxalap.

Experimental Protocols
Protocol 1: Preparation of a 100 mM Reproxalap Stock
Solution in DMSO

This protocol describes the preparation of a highly concentrated stock solution of reproxalap in
DMSO, which can be stored for later use.

Materials:

Reproxalap powder (MW: 236.70 g/mol )

Anhydrous/sterile Dimethyl Sulfoxide (DMSO)

Sterile, nuclease-free microcentrifuge tubes (amber or wrapped in foil)

Calibrated analytical balance and weighing paper
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e \ortex mixer

¢ Ultrasonic water bath

Procedure:

Weighing: In a chemical fume hood, carefully weigh 23.67 mg of reproxalap powder.

 Dissolution: Transfer the weighed powder into a sterile microcentrifuge tube. Add 1.0 mL of
sterile DMSO to the tube.

» Mixing: Tightly cap the tube and vortex thoroughly for 1-2 minutes.

« Sonication (If Necessary): If the compound does not fully dissolve, place the tube in an
ultrasonic water bath for 5-10 minutes, or until the solution is clear.[3][6] Gentle warming to
37°C can also aid dissolution.[3]

o Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-
thaw cycles. Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for
long-term storage (up to 6 months).[3]

Safety Precautions:
o Always handle reproxalap powder and DMSO in a chemical fume hood.

o Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and
safety glasses. DMSO can facilitate the absorption of chemicals through the skin.[8]

Protocol 2: Preparation of Working Solutions for Cell
Culture Applications

This protocol outlines the serial dilution of the DMSO stock solution to prepare working
concentrations for treating cells in vitro. It is crucial to minimize the final DMSO concentration in
the cell culture medium to prevent cytotoxicity.

Materials:

e 100 mM Reproxalap stock solution in DMSO (from Protocol 1)
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« Sterile cell culture medium (appropriate for the cell line)
o Sterile microcentrifuge tubes
Procedure:

o Determine Final Concentration: Decide on the final desired concentration of reproxalap for
your experiment (e.g., 1 uM, 10 uM, 100 pM).

e Control DMSO Concentration: Ensure the final concentration of DMSO in the cell culture
wells does not exceed a level toxic to the cells. Most cell lines can tolerate 0.1% - 0.5%
DMSO, but sensitive or primary cells may require concentrations below 0.1%.[9] A vehicle
control (medium with the same final concentration of DMSO) must be included in all
experiments.

 Intermediate Dilution (Example): To prepare a 10 uM working solution from a 100 mM stock,
a direct dilution into a small volume of media is often not feasible or accurate. It is best to
perform an intermediate dilution.

o Prepare a 1 mM intermediate stock by diluting the 100 mM stock 1:100 in sterile cell
culture medium (e.g., add 2 pL of 100 mM stock to 198 pL of medium). Mix gently but
thoroughly.

» Final Dilution: Add the intermediate stock to your cell culture plates to achieve the final
concentration.

o For a final concentration of 10 uM in a well containing 1 mL of medium, add 10 pL of the 1
mM intermediate stock. This results in a final DMSO concentration of approximately
0.001%, which is well-tolerated by most cell lines.

» Direct Addition for High-Throughput Screening: Alternatively, for dose-response studies,
serial dilutions of the compound can be made in 100% DMSO.[10] Then, a very small
volume (e.g., 1-2 uL) of each DMSO dilution is added directly to the cell culture wells
(containing e.g., 1 mL of medium) to achieve the final concentrations.[10] This method keeps
the final DMSO percentage consistent across all concentrations.

Experimental Workflow
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The following diagram illustrates a typical workflow for an in vitro cell-based assay using
reproxalap.
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Caption: General workflow for a cell-based assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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